Cas no 219121-62-7 (2-phenylpyridin-3-amine hydrochloride)

• Product Name: 2-phenylpyridin-3-amine hydrochloride
• CAS No: 219121-62-7
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD03839820
• CID: 243568
• PubChem ID: 2762783
• Update Time: 2025-08-05

2-phenylpyridin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,2-phenyl-, hydrochloride (1:1)
• 2-Phenylpyridin-3-amine hydrochloride
• 3-Amino-2-phenyl-pyridine hydrochloride
• 2-phenyl-pyridin-3-ylamine hydrochloride
• 3-Amino-2-phenyl-pyridine HCl
• 3-amino-2-phenyl-pyridinium,chloride
• 3-amino-2-phenylpyridine hcl
• 3-amino-2-phenyl-pyridinium, chloride
• 219121-62-7
• CS-0171298
• WUUPIONDVKXCBK-UHFFFAOYSA-N
• 3-Amino-2-phenyl-pyridine, HCl
• 2-phenyl-pyridin-3-ylamine hydrochloride, AldrichCPR
• 3-Amino-2-phenylpyridine hydrochloride
• A13958
• 2-phenylpyridin-3-amine;hydrochloride
• 2-phenylpyridin-3-ylamine hydrochloride
• SCHEMBL6143189
• 2-phenylpyridin-3-amine hydrochloride;3-AMINO-2-PHENYL-PYRIDINE HCL
• AKOS024258190
• Z1520646013
• 2-phenyl-3-aminopyridine hydrochloride
• AS-35350
• MFCD03839820
• 2-Phenylpyridin-3-ylaminehydrochloride
• AB16242
• 2-Phenylpyridin-3-aminehydrochloride
• EN300-118133
• DTXSID30376447
• 2-phenylpyridin-3-amine hydrochloride

• MDL： MFCD03839820
• Inchi： 1S/C11H10N2.ClH/c12-10-7-4-8-13-11(10)9-5-2-1-3-6-9;/h1-8H,12H2;1H
• InChI Key： WUUPIONDVKXCBK-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC=C(C=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 206.06100
• Monoisotopic Mass: 206.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Boiling Point: 338.5°C at 760 mmHg
• Flash Point: 185.1°C
• PSA: 38.91000
• LogP: 3.71400

2-phenylpyridin-3-amine hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H315;H318;H335
• Warning Statement： P261;P280;P305+P351+P338
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Room temperature

Additional information on 2-phenylpyridin-3-amine hydrochloride

2-Phenylpyridin-3-amine Hydrochloride: A Comprehensive Overview

2-Phenylpyridin-3-amine hydrochloride (CAS No. 219121-62-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-Aminophenyl)pyridine hydrochloride, has garnered attention due to its potential therapeutic properties and its role as a building block in the synthesis of more complex molecules.

The chemical structure of 2-phenylpyridin-3-amine hydrochloride consists of a pyridine ring substituted with a phenyl group at the 2-position and an amino group at the 3-position, with the entire molecule being in the hydrochloride form. This unique structure endows the compound with specific chemical and physical properties that make it valuable in various scientific and industrial applications.

In terms of physical properties, 2-phenylpyridin-3-amine hydrochloride is a white to off-white crystalline solid that is highly soluble in water and organic solvents such as ethanol and methanol. Its melting point is typically around 180°C, making it suitable for use in a wide range of experimental conditions. The compound's solubility and stability are crucial factors that contribute to its utility in both laboratory settings and industrial processes.

The biological activity of 2-phenylpyridin-3-amine hydrochloride has been extensively studied, particularly in the context of its potential as a lead compound for drug development. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that 2-phenylpyridin-3-amine hydrochloride can act as an inhibitor of specific enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders.

In addition to its direct biological activity, 2-phenylpyridin-3-amine hydrochloride serves as a valuable intermediate in the synthesis of more complex molecules with therapeutic potential. Its reactivity and functional groups allow for the introduction of various substituents, enabling the creation of derivatives with enhanced pharmacological properties. This versatility has led to its use in the development of drugs targeting conditions such as cancer, neurodegenerative diseases, and cardiovascular disorders.

The latest research on 2-phenylpyridin-3-amine hydrochloride has focused on its role in modulating cellular signaling pathways. Studies have shown that this compound can interact with specific proteins involved in signal transduction, leading to alterations in cellular behavior. For example, it has been found to inhibit the activation of certain kinases, which are key regulators of cell growth and proliferation. This property makes it an attractive candidate for further investigation as a potential anticancer agent.

Beyond its therapeutic applications, 2-phenylpyridin-3-amine hydrochloride has also found use in analytical chemistry and materials science. Its fluorescent properties make it useful as a probe for detecting specific analytes or monitoring chemical reactions. Additionally, the compound's ability to form coordination complexes with metal ions has led to its application in the development of novel materials with unique optical and electronic properties.

In conclusion, 2-phenylpyridin-3-amine hydrochloride (CAS No. 219121-62-7) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique chemical structure and biological activity make it a valuable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.